Cas no 2228520-32-7 (3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine)

• Product Name: 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine
• CAS No: 2228520-32-7
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5879804
• PubChem ID: 165684322
• Update Time: 2025-05-19

3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine
• EN300-1731106
• 2228520-32-7
• 3-({3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}methyl)piperidine

• Inchi： 1S/C11H15N5/c1-2-8(6-12-3-1)4-9-5-10-11(13-7-9)15-16-14-10/h5,7-8,12H,1-4,6H2,(H,13,14,15,16)
• InChI Key： ZYPAHJZPNKFGFC-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=NC3C(C=2)=NNN=3)C1

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine

Introduction to 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine (CAS No. 2228520-32-7) in Modern Chemical and Pharmaceutical Research

The compound 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine, identified by its CAS number 2228520-32-7, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The presence of a triazole moiety linked to a bpyridine ring through a methylene group, further substituted with a piperidine ring, creates a scaffold that is highly versatile for drug design and development.

Recent research has highlighted the potential of this compound as a lead structure in the quest for novel therapeutic agents. The triazole ring is known for its ability to enhance binding affinity and stability in drug molecules, while the bpyridine moiety often contributes to metal chelation properties, which are crucial in certain therapeutic applications. The integration of these components with the piperidine group provides an optimal balance for interaction with biological targets.

In the realm of pharmaceutical innovation, the synthesis and characterization of 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine have been extensively studied. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. Techniques such as multi-step organic synthesis, including cyclization and nucleophilic substitution reactions, have been pivotal in constructing the complex framework of this compound.

The biological activity of CAS No. 2228520-32-7 has been rigorously evaluated through in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits notable pharmacological properties, including antimicrobial and anti-inflammatory effects. The unique interaction between the triazole, bpyridine, and piperidine moieties allows for selective binding to specific enzymes and receptors, which is a critical factor in drug efficacy.

One of the most compelling aspects of this molecule is its potential in addressing multifaceted diseases. The structural flexibility inherent in its design enables modifications that can tailor its pharmacokinetic profile for various therapeutic indications. For instance, derivatives of this compound have shown promise in preclinical trials for treating neurological disorders by modulating neurotransmitter activity.

The role of computational chemistry has been instrumental in understanding the interactions between 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine and biological targets. Molecular docking studies have revealed that this compound can effectively bind to enzymes involved in metabolic pathways relevant to cancer and inflammation. These insights have guided researchers in designing more potent analogs with improved therapeutic outcomes.

Moreover, the environmental stability and solubility profile of CAS No. 2228520-32-7 make it an attractive candidate for further development. Its compatibility with various solvents ensures efficient formulation into pharmaceutical products, enhancing bioavailability and patient compliance. Efforts are ongoing to optimize its delivery systems to maximize therapeutic efficacy while minimizing side effects.

Future directions in the research of this compound include exploring its role in targeted drug delivery systems and combination therapies. The ability to modify its chemical structure allows for the creation of prodrugs or conjugates that can selectively release active ingredients at disease sites. Such innovations could revolutionize treatment strategies for chronic illnesses by improving drug specificity and reducing systemic toxicity.

In conclusion, 3-({3H-1,2,3triazolo4,5-bpyridin-6-yl}methyl)piperidine (CAS No. 2228520-32-7) stands as a testament to the progress being made in medicinal chemistry. Its unique structural composition and demonstrated biological activities position it as a promising candidate for future pharmaceutical applications. As research continues to uncover new therapeutic possibilities, this compound exemplifies the potential of innovative molecular design in addressing complex diseases.